Cas no 2097986-47-3 (2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid)

• Product Name: 2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid
• CAS No: 2097986-47-3
• MF: C₉H₉N₃O₂
• MW: 191.186661481857
• CID: 5724634
• PubChem ID: 126848746
• Update Time: 2025-11-01

2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(6-ethynylpyrimidin-4-yl)-methylamino]acetic acid
• F1911-0961
• 2097986-47-3
• 2-[(6-ethynylpyrimidin-4-yl)(methyl)amino]acetic acid
• AKOS040797632
• Glycine, N-(6-ethynyl-4-pyrimidinyl)-N-methyl-
• 2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid

• Inchi： 1S/C9H9N3O2/c1-3-7-4-8(11-6-10-7)12(2)5-9(13)14/h1,4,6H,5H2,2H3,(H,13,14)
• InChI Key： AGJVCPLORZXFFE-UHFFFAOYSA-N
• SMILES： OC(CN(C)C1C=C(C#C)N=CN=1)=O

Computed Properties

• Exact Mass: 191.069476538g/mol
• Monoisotopic Mass: 191.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 420.0±40.0 °C(Predicted)
• pka: 3.32±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid

Professional Introduction to 2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic Acid (CAS No. 2097986-47-3)

2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid, a compound with the CAS number 2097986-47-3, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both ethynyl and methylamino substituents in its molecular framework suggests a versatile reactivity that could be exploited for various biochemical interactions.

The ethynyl group, characterized by its triple bond to carbon, introduces a high degree of electrophilicity, making it a valuable component in synthetic chemistry. This feature allows for further functionalization, enabling the creation of more complex derivatives that may exhibit enhanced pharmacological properties. In contrast, the methylamino group contributes to the compound's basicity, which is often crucial for interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry. Pyrimidines are fundamental components of nucleic acids and have been widely utilized in the development of antiviral, anticancer, and antimicrobial agents. The incorporation of a pyrimidine core into 2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid not only leverages these established biological activities but also opens up new possibilities through structural modifications.

The compound's acetic acid moiety further enhances its potential as a pharmacophore. Acetic acid derivatives are known for their ability to modulate various biological pathways, including inflammation and metabolic processes. By combining this moiety with the aforementioned functional groups, 2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid may exhibit multifaceted therapeutic effects.

In the realm of drug discovery, the synthesis and characterization of this compound have been instrumental in understanding its interaction with biological systems. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and dynamics. These studies have revealed that the compound exhibits stable conformations in solution, which is essential for its biological activity.

The ethynylpyrimidine core of 2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid has been particularly studied for its potential as an inhibitor of kinases, which are enzymes involved in cell signaling pathways. Kinase inhibitors have shown promise in treating a variety of diseases, including cancer and inflammatory disorders. Preliminary computational studies suggest that this compound can bind to the active sites of kinases, thereby blocking their function and potentially alleviating disease symptoms.

Moreover, the methylamino group has been identified as a key factor in modulating the compound's solubility and bioavailability. This feature is critical for ensuring that the drug can be effectively absorbed and distributed throughout the body. Further optimization of this moiety may lead to improved pharmacokinetic profiles, enhancing therapeutic efficacy.

Recent experimental investigations have also explored the compound's interactions with other biological targets. For instance, studies have demonstrated its ability to inhibit certain enzymes involved in DNA replication and repair. These processes are essential for maintaining genomic integrity and preventing mutations that could lead to cancerous growths. By targeting these enzymes, 2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid may offer a novel approach to cancer therapy.

The acetic acid moiety has additional implications for drug design. It has been shown to enhance binding affinity when incorporated into molecules designed to interact with acidic residues on biological targets. This property could be particularly useful in developing drugs that require precise interactions with specific proteins or nucleic acids.

In conclusion, 2-[(6-Ethynylpyrimidin-4-yl)(methyl)amino]acetic acid represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with recent findings from various studies, suggest a wide range of potential applications in medicine. Continued research into this compound will likely uncover new therapeutic avenues and contribute significantly to advancements in drug development.